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Compound of Interest

Compound Name: Heptyl crotonate

Cat. No.: B093458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heptyl crotonate (CAS No. 16930-99-7), also known as heptyl (E)-but-2-enoate or 2-butenoic

acid heptyl ester, is an organic compound belonging to the ester family. It is the ester formed

from the condensation of crotonic acid and heptanol. While direct and extensive research on

the specific biological activities of heptyl crotonate is limited, its structural components—a

short-chain fatty acid (SCFA) in crotonic acid and a seven-carbon alcohol chain—suggest

potential areas of investigation, particularly in fields related to gut microbiome signaling and

cellular metabolism. This guide provides an overview of available supplier information, a

detailed synthesis protocol, and a discussion of potential, hypothesized biological pathways for

researchers interested in exploring the properties and applications of this molecule.

Supplier Information for Research-Grade Heptyl
Crotonate
For researchers looking to procure heptyl crotonate for laboratory use, several chemical

suppliers offer this compound in various purities and quantities. The following table summarizes

the available information from a selection of suppliers. It is important to note that availability

and specifications can change, and direct inquiry with the suppliers is recommended for the

most current data.
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Supplier CAS Number Purity
Available

Quantities
Notes

Alfa Chemistry 16930-99-7 ≥ 96% Inquire

Provides basic

physical and

chemical

properties.

BOC Sciences 16930-99-7 Inquire

For

experimental/res

earch use only

Offers a range of

research

chemicals and

custom synthesis

services.[1]

LookChem 16930-99-7 ≥ 99%
10g, 100g, and

larger

Lists multiple

suppliers,

primarily from

China, with

varying minimum

order quantities.

Chemlyte

Solutions
16930-99-7 ≥ 99% 100g and larger

For R&D and

commercial use.

Zibo Hangyu

Biotech
16930-99-7 ≥ 99% 10g and larger

States the

compound is an

important raw

material.

Physicochemical Properties
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Property Value

Molecular Formula C₁₁H₂₀O₂

Molecular Weight 184.28 g/mol

Boiling Point 235.7 °C at 760 mmHg

Density 0.889 g/cm³

Flash Point 106.1 °C

Appearance Colorless to pale yellow liquid (estimated)

Solubility
Soluble in alcohol; sparingly soluble in water

(est. 16.97 mg/L at 25°C).

Experimental Protocols
Synthesis of Heptyl Crotonate via Fischer Esterification
The most common and straightforward method for synthesizing heptyl crotonate in a

laboratory setting is through Fischer esterification. This acid-catalyzed reaction involves the

condensation of crotonic acid with heptanol.

Materials:

Crotonic acid (CH₃CH=CHCOOH)

Heptanol (CH₃(CH₂)₆OH)

Concentrated Sulfuric Acid (H₂SO₄) - as a catalyst

Anhydrous Sodium Bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃) solution

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Benzene or Toluene (for azeotropic removal of water)

Diethyl ether or other suitable extraction solvent
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Round-bottom flask

Dean-Stark apparatus or a similar water separator

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine crotonic acid, a molar excess of heptanol

(e.g., 1.5 to 2 equivalents), and a solvent such as benzene or toluene.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

mixture.

Reflux and Water Removal: Attach a Dean-Stark apparatus and a reflux condenser to the

flask. Heat the mixture to reflux. The water produced during the esterification will be

azeotropically removed with the solvent and collected in the Dean-Stark trap, driving the

equilibrium towards the product.

Reaction Monitoring: Continue the reflux until no more water is collected in the trap,

indicating the reaction is complete.

Workup - Neutralization: Allow the reaction mixture to cool to room temperature. Transfer the

mixture to a separatory funnel and wash it with a saturated solution of sodium bicarbonate or

sodium carbonate to neutralize the acidic catalyst and any unreacted crotonic acid. Be

cautious of CO₂ evolution.

Workup - Extraction: Wash the organic layer with water and then with brine (saturated NaCl

solution) to remove any remaining water-soluble impurities.

Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or

sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent by rotary evaporation.
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Purification: The crude heptyl crotonate can be purified by vacuum distillation to obtain the

final product with high purity.

Reactants

Process

Products

Crotonic Acid

Reflux with Dean-Stark

Heptanol H2SO4 (catalyst)

Neutralization (NaHCO3)

Water (removed)

Extraction

Drying (MgSO4)

Solvent Removal

Vacuum Distillation

Heptyl Crotonate
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Fischer Esterification Workflow for Heptyl Crotonate Synthesis.

Potential Biological Signaling Pathways
While no direct studies on heptyl crotonate's biological activity are readily available, we can

hypothesize its potential mechanisms of action based on the known roles of short-chain fatty

acids (SCFAs), of which crotonic acid is a member. SCFAs are well-documented as key

signaling molecules, particularly in the context of the gut microbiome.[2] They primarily exert

their effects through two main pathways: activation of G-protein coupled receptors (GPCRs)

and inhibition of histone deacetylases (HDACs).

It is plausible that heptyl crotonate, upon absorption, could be hydrolyzed by esterases to

release crotonic acid and heptanol, with the former then participating in these signaling

pathways.

G-Protein Coupled Receptor (GPCR) Activation
SCFAs are known to activate several GPCRs, including FFAR2 (GPR43) and FFAR3 (GPR41).

This activation can trigger a cascade of intracellular events, influencing immune responses,

hormone secretion, and gut homeostasis.

Histone Deacetylase (HDAC) Inhibition
SCFAs, particularly butyrate, are potent inhibitors of HDACs. By inhibiting these enzymes,

SCFAs can alter chromatin structure and gene expression, leading to various cellular effects,

including anti-inflammatory responses and regulation of cell proliferation.
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Hypothesized Signaling Pathways for Heptyl Crotonate Metabolites.

Conclusion and Future Research Directions
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Heptyl crotonate is a readily synthesizable ester with potential for exploration in various

research domains, particularly those related to the biological activities of short-chain fatty acids.

The lack of specific research on this compound presents an opportunity for novel

investigations. Future studies could focus on:

Hydrolytic Stability: Determining the rate of hydrolysis of heptyl crotonate in various

biological matrices to understand the release kinetics of crotonic acid and heptanol.

In Vitro Signaling Assays: Testing the activity of heptyl crotonate and its hydrolysis products

on GPCRs like FFAR2/3 and their efficacy as HDAC inhibitors.

Cell Culture Studies: Investigating the effects of heptyl crotonate on cell lines relevant to

gut health, immunology, and metabolic diseases.

Pharmacokinetic Studies: Evaluating the absorption, distribution, metabolism, and excretion

(ADME) profile of heptyl crotonate in animal models.

By leveraging the established knowledge of SCFA biology, researchers can begin to unravel

the potential therapeutic or research applications of heptyl crotonate and similar ester

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093458?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

